Cas no 380569-47-1 (2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid)

• Product Name: 2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid
• CAS No: 380569-47-1
• MF: C₁₅H₁₄N₂O₆S
• MW: 350.346462726593
• CID: 843449
• PubChem ID: 3463484
• Update Time: 2025-04-19

2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DIMETHYL-5-NITRO-BENZENESULFONYLAMINO)-BENZOIC ACID
• 2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid
• 380569-47-1
• AKOS000114857
• Z56836800
• G34817
• J-505741
• 2-[(3,4-dimethyl-5-nitrobenzene)sulfonamido]benzoic acid
• CS-0218333
• AB00712552-01
• EN300-00626
• 2-[(3,4-dimethyl-5-nitrophenyl)sulfonylamino]benzoic acid
• 2-(3,4-Dimethyl-5-nitrophenylsulfonamido)benzoicacid
• 2-(3,4-Dimethyl-5-nitrophenylsulfonamido)benzoic acid

• MDL： MFCD03478176
• Inchi： 1S/C15H14N2O6S/c1-9-7-11(8-14(10(9)2)17(20)21)24(22,23)16-13-6-4-3-5-12(13)15(18)19/h3-8,16H,1-2H3,(H,18,19)
• InChI Key： SMERULCGQGCLRE-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=C(C)C=1)[N+](=O)[O-])(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 350.05725734g/mol
• Monoisotopic Mass: 350.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides